(3-Hydroxyphenyl)(morpholin-4-yl)methanethione
Overview
Description
(3-Hydroxyphenyl)(morpholin-4-yl)methanethione is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis in Synthesis
A study by Agnimonhan et al. (2014) demonstrated the use of Montmorillonite K-10 in acid catalysis under microwave heating for the synthesis of thiobenzamides, including morpholin-4-yl(phenyl)methanethione. This research highlighted that both acid and basic catalysis are effective for this synthesis, with basic catalysis yielding higher percentages (Agnimonhan et al., 2014).
Anti-Trypanosomal Activity
Agnimonhan et al. (2012) synthesized thiobenzamides, including morpholin-4-yl(phenyl)methanethione, and evaluated their trypanocidal activity. The compounds exhibited weak trypanocidal activities but showed sensitivity in larvae, suggesting potential use in cancer treatment (Agnimonhan et al., 2012).
Enzyme Inhibition
Kapanda et al. (2009) identified morpholin-4-yl(phenyl)methanethione derivatives as inhibitors of Monoglyceride lipase (MGL), an enzyme responsible for terminating 2-arachidonoylglycerol signaling. These compounds exhibited selectivity in inhibiting human fatty acid amide hydrolase (Kapanda et al., 2009).
Microwave-Assisted Synthesis
Aljohani et al. (2019) developed a microwave-assisted synthetic route for Mannich bases from 4-hydroxyacetophenone and secondary amines, including morpholin-4-yl(phenyl)methanethione. This method is environmentally benign and offers an alternative to conventional synthesis methods (Aljohani et al., 2019).
DNA Repair Pathway Targeting
Kashishian et al. (2003) studied a class of protein kinase inhibitors, including 1-(2-hydroxy-4-morpholin-4-yl-phenyl)-ethanone, targeting the DNA repair pathway. These inhibitors effectively enhance the cytotoxicity of agents inducing DNA double-strand breaks, demonstrating potential in cancer treatment (Kashishian et al., 2003).
Imaging Agents in Parkinson's Disease
Wang et al. (2017) synthesized compounds including morpholin-4-yl(phenyl)methanethione as potential PET imaging agents for LRRK2 enzyme in Parkinson's disease. This highlights its application in diagnostic imaging and Parkinson's disease research (Wang et al., 2017).
Mechanism of Action
Target of Action
The primary targets of (3-Hydroxyphenyl)(morpholin-4-yl)methanethione are the enzymes Monoacylglycerol Lipase (MGL) and Fatty Acid Amide Hydrolase (FAAH) . These enzymes are involved in the degradation of endocannabinoids, which are compounds that play a crucial role in various physiological and pathological phenomena .
Mode of Action
This compound inhibits the activity of MGL and FAAH enzymes . By inhibiting these enzymes, the compound prevents the degradation of endocannabinoids, leading to an increase in their levels . This results in the amplification of the endocannabinoid signaling, which can have various effects depending on the physiological context .
Biochemical Pathways
The affected biochemical pathways primarily involve the endocannabinoid system. Endocannabinoids, such as anandamide and 2-arachidonoylglycerol (2-AG), exert their effects by binding to cannabinoid receptors . By inhibiting MGL and FAAH, this compound increases the levels of these endocannabinoids, thereby enhancing the signaling through the cannabinoid receptors .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to the enhancement of endocannabinoid signaling . This can result in various effects, including pain relief, reduction of anxiety, and potential benefits in neurodegenerative diseases such as Alzheimer’s .
Properties
IUPAC Name |
(3-hydroxyphenyl)-morpholin-4-ylmethanethione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2S/c13-10-3-1-2-9(8-10)11(15)12-4-6-14-7-5-12/h1-3,8,13H,4-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMBPKIZXELGKQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=S)C2=CC(=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.